![molecular formula C7H9NO3S B181636 2-Amino-5-methylbenzenesulfonic acid CAS No. 88-44-8](/img/structure/B181636.png)
2-Amino-5-methylbenzenesulfonic acid
Overview
Description
2-Amino-5-methylbenzenesulfonic acid, also known as 4-Aminotoluene-3-sulfonic acid, Ptmsptmsa, or Benzenesulfonic acid, 2-amino-5-methyl-, is an organic compound . It is a colorless to slightly reddish crystalline powder .
Synthesis Analysis
The synthesis of 2-Amino-5-methylbenzenesulfonic acid involves several steps. The nitration process is one step in its synthesis, which was improved by optimizing nitration reaction conditions, improving product separation method to eliminate salty scrap acid and cycle use of the concentrated sulfuric acid . Another study explored the enrichment of aminobenzoic acids and aminotoluenesulfonic acids using graphitized carbon black (GCB) by solid-phase extraction .
Molecular Structure Analysis
The molecular formula of 2-Amino-5-methylbenzenesulfonic acid is C7H9NO3S . Its structure contains a total of 21 bonds, including 12 non-H bonds, 8 multiple bonds, 1 rotatable bond, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 primary amine (aromatic), 1 hydroxyl group, and 1 sulfonic (thio-/dithio-) acid .
Physical And Chemical Properties Analysis
2-Amino-5-methylbenzenesulfonic acid is a colorless to slightly reddish crystalline powder . It has a molecular weight of 187.22 g/mol .
Scientific Research Applications
Solid-Phase Extraction
This compound is used in the enrichment of aminobenzoic acids and aminotoluenesulfonic acids using graphitized carbon black (GCB) by solid-phase extraction .
Synthesis of Azobenzene Derivatives
It serves as a precursor in the synthesis of azobenzene derivatives , which are compounds with applications ranging from dyes to functional materials .
Dye and Pigment Intermediates
The compound is utilized as intermediates in the production of dyes and pigments , specifically in the production of pigment C.I.57:1 .
Mechanism of Action
While the specific mechanism of action for 2-Amino-5-methylbenzenesulfonic acid is not well-documented, sulfonamides, in general, have a range of pharmacological activities, such as anti-carbonic anhydrase and anti-t dihydropteroate synthetase, allowing them to play a role in treating a diverse range of disease states such as diuresis, hypoglycemia, thyroiditis, inflammation, and glaucoma .
Safety and Hazards
properties
IUPAC Name |
2-amino-5-methylbenzenesulfonic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO3S/c1-5-2-3-6(8)7(4-5)12(9,10)11/h2-4H,8H2,1H3,(H,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTPSRQRIPCVMKQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)N)S(=O)(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7026526 | |
Record name | 2-Amino-5-methylbenzenesulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7026526 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder | |
Record name | Benzenesulfonic acid, 2-amino-5-methyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Product Name |
2-Amino-5-methylbenzenesulfonic acid | |
CAS RN |
88-44-8 | |
Record name | 2-Amino-5-methylbenzenesulfonic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=88-44-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 2-Amino-5-methylbenzenesulfonic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000088448 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Aminotoluene-3-sulfonic acid | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=7544 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | Benzenesulfonic acid, 2-amino-5-methyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-Amino-5-methylbenzenesulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7026526 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-aminotoluene-3-sulphonic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.001.665 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 2-AMINO-5-METHYLBENZENESULFONIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/FF86IBK68Z | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula, weight, and spectroscopic data for 4-aminotoluene-3-sulfonic acid?
A1: 4-Aminotoluene-3-sulfonic acid, also known as 2-amino-5-methylbenzenesulfonic acid, has the molecular formula C7H9NO3S and a molecular weight of 187.22 g/mol. Spectroscopic data, including IR, 1H-NMR, and 31P-NMR, can be found in research focusing on its use as a complexing agent.
Q2: What are the applications of 4-aminotoluene-3-sulfonic acid in material science?
A3: Research highlights its use in developing novel photosensitive polymers for information storage devices. By incorporating the compound into epoxy-based azopolymers, researchers aim to enhance the diffraction efficiency of these materials. This suggests potential applications in optical data storage and other photonics-related fields.
Q3: Can 4-aminotoluene-3-sulfonic acid be used as a complexing agent in solvent extraction?
A4: Yes, 4-aminotoluene-3-sulfonic acid can act as a complexing agent. Studies demonstrate its use in synthesizing a new aminophosphine derivative, triethylammonium 2-(diphenylphosphinoamino)-5-methylbenzenesulfonate. This derivative effectively extracts Ni(II) ions from water, indicating potential for metal extraction and separation processes.
Q4: Are there any environmental concerns associated with 4-aminotoluene-3-sulfonic acid production?
A5: The production of 4-aminotoluene-3-sulfonic acid can generate significant wastewater, leading to environmental pollution and resource waste. This highlights the need for effective wastewater treatment strategies and resource recovery methods to minimize the environmental impact.
Q5: How is 4-aminotoluene-3-sulfonic acid used in the synthesis of color additives?
A6: It serves as a key starting material in the production of D&C Red No. 6 and D&C Red No. 7, two monosulfo monoazo color additives. Controlling its reaction with 3-hydroxy-2-naphthalenecarboxylic acid is crucial for minimizing the formation of mutagenic byproducts.
Q6: What analytical methods are used to detect and quantify 4-aminotoluene-3-sulfonic acid?
A7: High-performance liquid chromatography (HPLC) and ultra-performance liquid chromatography (UPLC) are the primary methods for analyzing 4-aminotoluene-3-sulfonic acid, particularly in the context of color additive analysis. These techniques help determine its presence as a manufacturing intermediate and potential impurity in D&C Red No. 6 and D&C Red No. 7.
Q7: What are the advantages of using UPLC over HPLC for analyzing 4-aminotoluene-3-sulfonic acid in color additives?
A8: UPLC offers higher sensitivity, faster analysis times, and improved separation compared to traditional HPLC methods. This allows for more accurate quantification of 4-aminotoluene-3-sulfonic acid and other related compounds in complex mixtures like color additives.
Q8: Can the manufacturing process of Lithol Rubine B (a cosmetic color) lead to mutagenic impurities?
A9: Yes, research indicates that an excess of diazotized 4-aminotoluene-3-sulfonic acid during the synthesis of Lithol Rubine B can result in mutagenic byproducts. Careful control of reaction stoichiometry is essential for minimizing these impurities.
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